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Compound of Interest

Compound Name:

4-

(Cyclopropylsulfinyl)phenylboronic

acid

Cat. No.: B596893 Get Quote

Essential Safety and Handling Guide for 4-
(Cyclopropylsulfinyl)phenylboronic acid
This guide provides critical safety, handling, and disposal information for 4-
(Cyclopropylsulfinyl)phenylboronic acid (CAS No.: 1217501-06-8) to ensure the safety of

laboratory personnel. The following procedures are designed for researchers, scientists, and

professionals in drug development.

Personal Protective Equipment (PPE)
When handling 4-(Cyclopropylsulfinyl)phenylboronic acid, the following personal protective

equipment is mandatory to minimize exposure and ensure personal safety. Always inspect PPE

for integrity before use.[1][2]
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting EN 166 (EU) or ANSI

Z87.1 (US) standards.[3] A

face shield may be required for

splash hazards.

Protects eyes from dust

particles and potential

splashes of solutions

containing the compound.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber) inspected

prior to use.[2] Dispose of

contaminated gloves properly.

Prevents skin contact. Use

proper glove removal

technique to avoid

contaminating hands.

Body Protection

A flame-retardant lab coat

worn buttoned.[2] Long-

sleeved clothing should be

worn underneath.[3]

Protects skin from accidental

contact and contamination of

personal clothing.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if working

outside a fume hood or if dust

is generated.[3]

Prevents inhalation of the

powdered compound, which

may be harmful.[4]

Footwear Closed-toe shoes.[2]
Protects feet from spills and

falling objects.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is crucial for minimizing risks associated with

handling 4-(Cyclopropylsulfinyl)phenylboronic acid.

2.1. Engineering Controls

Ventilation: All handling of this compound, including weighing and transferring, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[1][5]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[4][6]
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2.2. Step-by-Step Handling Procedure

Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly.[2] Ensure all

necessary PPE is available and in good condition.

Weighing and Transfer:

Perform all weighing and transfers of the solid material within a chemical fume hood or a

ventilated balance enclosure.

Use a spatula for transfers to minimize dust generation.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

During Use:

Keep the container tightly closed when not in use.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] The

recommended storage temperature is 2-8°C.[7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][4]

2.3. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3][4][6]
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Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and water for at least 15 minutes. If irritation persists, seek medical attention.[4][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][6]

Spills: Evacuate the area. Wear appropriate PPE and prevent dust formation. Sweep up the

spilled solid material and place it in a suitable, labeled container for disposal.[6] Clean the

spill area thoroughly.

Disposal Plan
Chemical waste must be managed to ensure safety and environmental protection.

Waste Collection:

Dispose of 4-(Cyclopropylsulfinyl)phenylboronic acid and any contaminated materials

in a designated, labeled hazardous waste container.[4]

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) office.

Container Management:

Keep waste containers tightly closed and store them in a designated, secure area.

Handle uncleaned, empty containers as you would the product itself.[8]

Regulatory Compliance:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's EHS department for specific guidance on waste

disposal procedures.
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Physical and Chemical Properties
The following table summarizes key quantitative data for 4-
(Cyclopropylsulfinyl)phenylboronic acid.

Property Value Reference

Molecular Formula C₉H₁₁BO₃S [7]

Molecular Weight 210.06 g/mol [7]

Boiling Point 455.1 ± 47.0 °C (Predicted) [7]

Density 1.41 ± 0.1 g/cm³ (Predicted) [7]

pKa 8.11 ± 0.16 (Predicted) [7]

Storage Temperature 2-8°C [7]

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 4-
(Cyclopropylsulfinyl)phenylboronic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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